![molecular formula C12H16BrN B1288672 4-(4-Bromophenyl)-1-methylpiperidine CAS No. 1187928-85-3](/img/structure/B1288672.png)
4-(4-Bromophenyl)-1-methylpiperidine
Overview
Description
“4-(4-Bromophenyl)-1-methylpiperidine” is a compound that contains a piperidine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. The piperidine ring is substituted at the 1-position with a methyl group and at the 4-position with a 4-bromophenyl group .
Molecular Structure Analysis
The molecular structure of “this compound” would consist of a six-membered piperidine ring substituted with a methyl group and a 4-bromophenyl group . The presence of the bromine atom would make the molecule relatively heavy and potentially quite reactive.
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” can be predicted based on its structure and the properties of similar compounds. For example, it is likely to be a solid at room temperature, and its solubility would depend on the polarity of the solvent .
Scientific Research Applications
Antibacterial Applications
- Synthesis and Antibacterial Evaluation : A study by Aziz‐ur‐Rehman et al. (2017) focused on synthesizing derivatives of 4-(4-Bromophenyl)-1-methylpiperidine with antibacterial properties. The synthesized compounds exhibited valuable antibacterial activities.
Antiviral Activities
- HIV-1 Treatment : Palani et al. (2002) reported the development of compounds derived from this compound with potent anti-HIV activity. These compounds were identified as potential candidates for HIV-1 treatment (Palani et al., 2002).
Enzyme Inhibition
- Anti-Enzymatic Activity : Rehman et al. (2019) described the synthesis of 1-(4-Bromophenyl)-1-methylpiperidine derivatives with significant anti-enzymatic activity against the urease enzyme (Rehman et al., 2019).
Conformational Analysis
- Conformational Analysis of Saturated Heterocycles : Research by Dorn et al. (1967) explored the orientation of quaternised piperidines, providing insights into the structural analysis of related compounds (Dorn et al., 1967).
Anticonvulsant Properties
- Anticonvulsant Enaminone Studies : Edafiogho et al. (2003) conducted X-ray crystallographic and theoretical studies of an anticonvulsant enaminone containing a 4-(4-Bromophenyl) group. Their findings contribute to the development of new anticonvulsant agents (Edafiogho et al., 2003).
Dual Inhibitors for Oncogenic Drivers
- Inhibitors of Anaplastic Lymphoma Kinase and Bromodomain-4 : Watts et al. (2019) designed compounds including this compound derivatives as dual inhibitors for ALK and BRD4, significant in neuroblastoma treatment (Watts et al., 2019).
Mechanism of Action
properties
IUPAC Name |
4-(4-bromophenyl)-1-methylpiperidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16BrN/c1-14-8-6-11(7-9-14)10-2-4-12(13)5-3-10/h2-5,11H,6-9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XVFDTMOEUDZZFE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)C2=CC=C(C=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16BrN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401290868 | |
Record name | 4-(4-Bromophenyl)-1-methylpiperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401290868 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1187928-85-3 | |
Record name | 4-(4-Bromophenyl)-1-methylpiperidine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1187928-85-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-(4-Bromophenyl)-1-methylpiperidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401290868 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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